Cas no 38488-66-3 ( )

• Product Name: &nbsp
• CAS No: 38488-66-3
• MF: C₁₅H₁₂Cl₃NO
• MW: 328.620881080627
• CID: 923559
• PubChem ID: 306495
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2,2,2-trichloro-N-phenylacetamide
• NSC204176
• NSC-204176
• AKOS024340082
• N-BENZYL-2,2,2-TRICHLOROACETANILIDE
• DTXSID00308452
• 38488-66-3
•  

• Inchi： 1S/C15H12Cl3NO/c16-15(17,18)14(20)19(13-9-5-2-6-10-13)11-12-7-3-1-4-8-12/h1-10H,11H2
• InChI Key： YXYASEBSOHPGRB-UHFFFAOYSA-N
• SMILES： ClC(C(N(C1C=CC=CC=1)CC1C=CC=CC=1)=O)(Cl)Cl

Computed Properties

• Exact Mass: 326.99866
• Monoisotopic Mass: 326.998447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31